Cas no 2580239-47-8 (6-({(benzyloxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid)

• Product Name: 6-({(benzyloxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid
• CAS No: 2580239-47-8
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 5662897
• PubChem ID: 165891816
• Update Time: 2025-11-07

6-({(benzyloxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730552
• 2580239-47-8
• 6-({[(benzyloxy)carbonyl]amino}methyl)-5-oxaspiro[3.5]nonane-2-carboxylic acid
• 6-({(benzyloxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid

• Inchi： 1S/C18H23NO5/c20-16(21)14-9-18(10-14)8-4-7-15(24-18)11-19-17(22)23-12-13-5-2-1-3-6-13/h1-3,5-6,14-15H,4,7-12H2,(H,19,22)(H,20,21)
• InChI Key： XHLWMHKXRCAJQN-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OCC2C=CC=CC=2)CCCC21CC(C(=O)O)C2

Computed Properties

• Exact Mass: 333.15762283g/mol
• Monoisotopic Mass: 333.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 6-({(benzyloxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid

Introduction to 6-({(benzyloxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid (CAS No. 2580239-47-8)

6-({(benzyloxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid, identified by its CAS number 2580239-47-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of spirocyclic oxazolidinones, which are known for their structural complexity and potential biological activity. The presence of multiple functional groups, including a benzyloxy carbonylamino moiety and a carboxylic acid group, makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores.

The spiro3.5nonane core of this compound imparts unique steric and electronic properties, which can be exploited in drug design to enhance binding affinity and selectivity. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision, facilitating the development of novel therapeutic agents. For instance, studies have shown that spirocyclic compounds can exhibit favorable pharmacokinetic profiles due to their rigid structures, which reduce conformational flexibility and improve stability in biological systems.

In the realm of medicinal chemistry, the benzyloxy carbonylamino group serves as a protective group for amino acids during peptide synthesis. Its ability to be selectively removed under mild conditions makes it an invaluable tool in solid-phase peptide synthesis (SPPS). Additionally, the carboxylic acid functionality at the 2-position provides a site for further derivatization, allowing chemists to modify the compound's properties as needed. These features have made 6-({(benzyloxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid a valuable building block in the construction of peptidomimetics and other bioactive molecules.

Recent research has highlighted the potential of spirocyclic oxazolidinones as scaffolds for anti-inflammatory and anti-cancer agents. For example, derivatives of this class have been shown to inhibit key enzymes involved in inflammatory pathways, such as COX-2 and LOX-5. The structural motif of spiro3.5nonane contributes to favorable interactions with biological targets by providing a rigid framework that mimics natural substrates or modulators. This has led to several patents and ongoing clinical trials exploring the therapeutic potential of related compounds.

The synthesis of 6-({(benzyloxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the spirocyclic core with high efficiency. These techniques not only improve yield but also minimize unwanted byproducts, ensuring a cleaner synthetic route.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in treating neurological disorders. Preliminary studies suggest that derivatives of spiro3.5nonane can modulate neurotransmitter release by interacting with specific receptor subtypes. The benzyloxy carbonylamino group can be used to link this scaffold to bioactive peptides or small molecules, enhancing their solubility and bioavailability. Such modifications are critical for developing drugs that can cross the blood-brain barrier effectively.

Another area where this compound has found utility is in materials science, particularly in the development of chiral ligands for asymmetric catalysis. The spirocyclic structure provides a stable platform for designing molecules with high enantioselectivity, which is essential for producing enantiomerically pure drugs with minimal side effects. Researchers have leveraged computational modeling to optimize the ligand design process, leading to breakthroughs in catalytic systems for industrial applications.

The environmental impact of chemical synthesis is also a growing concern in modern research. Efforts are underway to develop greener synthetic routes for 6-({(benzyloxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid, focusing on reducing solvent usage and minimizing waste generation. Continuous flow chemistry has emerged as a promising alternative to traditional batch processes, offering improved energy efficiency and scalability while maintaining high product purity.

In conclusion, 6-({(benzyloxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid (CAS No. 2580239-47-8) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad range of applications. Its role as an intermediate in drug synthesis, coupled with its potential as a therapeutic agent itself, underscores its importance in ongoing research efforts. As new methodologies emerge and our understanding of biological systems deepens, compounds like this will continue to play a crucial role in shaping the future of medicine.